Cas no 67078-20-0 (4-methoxy-3-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)benzoic acid)

4-methoxy-3-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)benzoic acid structure
67078-20-0 structure
Product Name:4-methoxy-3-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)benzoic acid
CAS No:67078-20-0
MF:C16H21NO3
MW:275.342844724655
CID:1713757
PubChem ID:181868
Update Time:2025-04-21

4-methoxy-3-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-3-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)benzoic acid
    • 4-methoxy-3-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)benzoic acid
    • Datumetine
    • AKOS040734546
    • 4-Methoxy-3-(8-methyl-8-azabicyclo(3.2.1)oct-3-yl)benzoic acid
    • DTXSID40986112
    • 67078-20-0
    • 958784-63-9
    • 4-methoxy-3-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}benzoic acid
    • Inchi: 1S/C16H21NO3/c1-17-12-4-5-13(17)8-11(7-12)14-9-10(16(18)19)3-6-15(14)20-2/h3,6,9,11-13H,4-5,7-8H2,1-2H3,(H,18,19)
    • InChI Key: CMMJWJKGQZIJPB-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C(=O)O)=CC=1C1CC2CCC(C1)N2C

Computed Properties

  • Exact Mass: 275.15200
  • Monoisotopic Mass: 275.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8Ų
  • XLogP3: 0.3

Experimental Properties

  • Color/Form: Powder
  • Density: 1.173
  • Boiling Point: 408.7°C at 760 mmHg
  • Flash Point: 201°C
  • Refractive Index: 1.566
  • PSA: 49.77000
  • LogP: 2.67150
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.